Cas no 73040-03-6 (1-Oxaspiro[2.5]octane-2-carboxylicacid, 6-methyl-, ethyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylicacid, 6-methyl-, ethyl ester
• CAS No: 73040-03-6
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 581727
• PubChem ID: 10856446
• Update Time: 2025-07-17

1-Oxaspiro[2.5]octane-2-carboxylicacid, 6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylicacid, 6-methyl-, ethyl ester
• Ethyl 6-methyl-1-oxaspiro(2.5)octane-2-carboxylate
• ethyl 6-methyl-1-oxaspiro[2.5]octane-2-carboxylate
• ethyl6-methyl-1-oxaspiro[2.5]octane-2-carboxylate
• DTXSID30993815
• EINECS 277-246-2
• AKOS015257731
• 73040-03-6
• NS00058689
• EN300-698993

• Inchi： 1S/C11H18O3/c1-3-13-10(12)9-11(14-9)6-4-8(2)5-7-11/h8-9H,3-7H2,1-2H3
• InChI Key： KAJXXKIXJKJMEG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C21CCC(C)CC2

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.076
• Boiling Point: 257.626°C at 760 mmHg
• Flash Point: 101.872°C
• Refractive Index: 1.481
• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylicacid, 6-methyl-, ethyl ester

Comprehensive Overview of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, ethyl ester (CAS No. 73040-03-6)

The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, ethyl ester (CAS No. 73040-03-6) is a specialized organic molecule with a unique spirocyclic structure. This ester derivative is gaining attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The spirocyclic framework, characterized by two rings sharing a single carbon atom, offers conformational rigidity that is highly valued in drug design. Researchers are particularly interested in its ethyl ester functionality, which can serve as a prodrug moiety or a synthetic intermediate.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in medicinal chemistry. The 6-methyl substitution on the 1-Oxaspiro[2.5]octane core introduces steric effects that can influence binding affinity and metabolic stability. This aligns with current trends in fragment-based drug discovery, where small, rigid molecules like this are used to target challenging protein interfaces. The compound's CAS No. 73040-03-6 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening libraries.

From a synthetic perspective, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, ethyl ester presents interesting challenges and opportunities. The spiro center requires careful stereochemical control during synthesis, making it a valuable case study for asymmetric catalysis methods. Recent publications have explored its preparation via intramolecular cyclization or [2+2] cycloaddition strategies. These methodologies resonate with the sustainable chemistry movement, as researchers seek atom-economical routes to such architectures.

The physicochemical properties of this compound are noteworthy. The ethyl ester group enhances lipid solubility, which is crucial for bioavailability studies in drug development programs. Computational chemists are investigating its 3D conformation using molecular modeling tools, as the spiro[2.5]octane scaffold presents unusual torsional angles. These studies contribute to the broader understanding of constrained ring systems in rational drug design.

In material science applications, derivatives of 1-Oxaspiro[2.5]octane have shown promise as monomers for specialty polymers. The strain energy inherent in the spirocyclic structure can impart unique mechanical properties to resulting materials. This connects with current interests in high-performance polymers for additive manufacturing and flexible electronics.

Analytical characterization of CAS No. 73040-03-6 typically involves advanced techniques like 2D NMR and high-resolution mass spectrometry. The compound's spectral fingerprints are valuable references for researchers working with similar spirocyclic esters. Recent improvements in analytical instrumentation have enabled more precise determination of its stereochemical purity, which is critical for structure-activity relationship studies.

The commercial availability of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, ethyl ester has expanded in response to research demand. Suppliers now offer various quantities, from milligram-scale for screening to kilogram quantities for process development. This accessibility supports its growing use in combinatorial chemistry and parallel synthesis approaches.

Environmental and safety assessments of this compound indicate favorable profiles for research applications. While comprehensive toxicological data continues to accumulate, current handling recommendations align with standard organic laboratory practices. This makes it attractive compared to more hazardous alternatives in synthetic chemistry.

Looking forward, the scientific community anticipates new discoveries involving CAS No. 73040-03-6. Its structural features position it as a potential precursor for novel heterocycles through ring-opening or functional group interconversion reactions. These transformations are particularly relevant to pharmaceutical chemists seeking to expand accessible chemical space.

In conclusion, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, ethyl ester represents an intriguing case study at the intersection of synthetic methodology and applied research. Its spirocyclic architecture continues to inspire innovations across multiple disciplines, from medicinal chemistry to materials science. As research progresses, this compound will likely feature in cutting-edge developments in small molecule therapeutics and functional materials.